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Introduction
The accurate assessment of vitamin D status in pediatric populations is crucial for ensuring

proper skeletal development and overall health. The primary circulating biomarker for vitamin D

status is 25-hydroxyvitamin D (25(OH)D). However, the presence of C3-epimers of 25(OH)D,

particularly 3-epi-25-hydroxyvitamin D3 (3-epi-25(OH)D3), can interfere with standard analytical

methods, leading to an overestimation of vitamin D levels. This is especially significant in

infants and young children, where the concentration of these epimers can be substantially

elevated.[1][2][3][4]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold

standard for the quantitative analysis of vitamin D and its metabolites, offering the necessary

specificity and sensitivity to chromatographically separate and accurately quantify 25(OH)D3

and its C3-epimer.[5][6] This application note provides a detailed protocol for the simultaneous

quantification of 25-hydroxyvitamin D3 (25(OH)D3) and its C3-epimer (3-epi-25(OH)D3) in

pediatric serum samples using LC-MS/MS.

Clinical Significance in Pediatrics
Studies have consistently shown that C3-epimers of 25(OH)D are present in significant

concentrations in the serum of infants, contributing to as much as 8.7% to 61.1% of the total

25(OH)D concentration.[3][4] The concentration of 3-epi-25(OH)D3 is particularly high in infants
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under one year of age and tends to decrease as the child gets older.[1][7] The inclusion of 3-

epi-25(OH)D3 in total 25(OH)D measurements can lead to the misclassification of a child's

vitamin D status, potentially masking a deficiency.[8] Therefore, the specific and accurate

measurement of both 25(OH)D3 and its C3-epimer is essential for correct clinical assessment

and appropriate therapeutic intervention in pediatric populations.

Quantitative Data Summary
The following tables summarize the quantitative data for 25(OH)D3 and 3-epi-25(OH)D3 in

pediatric samples from various studies.

Table 1: Concentration of 25(OH)D3 and 3-epi-25(OH)D3 in Infants (≤1 year)

Study
Number of
Subjects

Mean
25(OH)D3
(nmol/L)

Mean 3-epi-
25(OH)D3
(nmol/L)

Percentage of
3-epi-
25(OH)D3

Yazdanpanah et

al. (2013)
Not Specified Varies with age 11.44 Not Specified

Singh et al.

(2011)

39 (with

detectable

epimers)

Not Specified 40.2 (mean) 27.8% (mean)

Table 2: Concentration of 25(OH)D3 and 3-epi-25(OH)D3 in Children (>1 year)
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Study Age Group
Number of
Subjects

Mean
25(OH)D3
(nmol/L)

Mean 3-epi-
25(OH)D3
(nmol/L)

Yazdanpanah et

al. (2013)
1-2 years Not Specified Varies with age 5.4

Yazdanpanah et

al. (2013)
>2 years Not Specified Varies with age 4.4

Gordon et al.

(2018)
8-15 years

337 (with

detectable

epimers)

Not Specified
3.5 (median,

ng/mL)

Note: Conversion factor: 1 ng/mL = 2.5 nmol/L

Experimental Protocols
This section details the methodology for the quantitative analysis of 25(OH)D3 and 3-epi-

25(OH)D3 in pediatric serum samples.

Sample Preparation
Given the small sample volumes often available from pediatric patients, this protocol is

optimized for low-volume samples.

Materials:

Serum samples (as little as 50 µL)

Internal Standard (IS) solution: Deuterated 25(OH)D3 (d6-25(OH)D3) in methanol

Protein Precipitation Reagent: Acetonitrile or Methanol

Liquid-Liquid Extraction (LLE) Solvent: Methyl-tert-butyl ether (MTBE) or Hexane

Reconstitution Solvent: 50:50 Methanol:Water

Protocol:
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To 50 µL of serum in a microcentrifuge tube, add 10 µL of the internal standard solution.

Add 100 µL of ice-cold acetonitrile to precipitate proteins.

Vortex for 30 seconds to ensure thorough mixing.

Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

Carefully transfer the supernatant to a new tube.

For LLE, add 500 µL of MTBE to the supernatant.

Vortex for 1 minute and then centrifuge at 5,000 x g for 5 minutes to separate the layers.

Transfer the upper organic layer to a clean tube.

Evaporate the solvent to dryness under a gentle stream of nitrogen at 37°C.

Reconstitute the dried extract in 100 µL of the reconstitution solvent.

Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis
Instrumentation:

A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid

chromatography (UHPLC) system.

A tandem mass spectrometer equipped with an electrospray ionization (ESI) source.

Chromatographic Conditions:

Column: A column capable of separating the epimers is crucial. A pentafluorophenyl (PFP) or

a chiral column is often used. For example, a Restek Raptor FluoroPhenyl column (100 x 2.1

mm, 2.7 µm).

Mobile Phase A: Water with 0.1% formic acid
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Mobile Phase B: Methanol with 0.1% formic acid

Gradient: A typical gradient would start at around 50% B, ramping up to >95% B to elute the

analytes, followed by a re-equilibration step.

Flow Rate: 0.3 - 0.5 mL/min

Column Temperature: 40°C

Injection Volume: 10 µL

Mass Spectrometry Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+)

Multiple Reaction Monitoring (MRM) Transitions:

25(OH)D3: 401.3 > 383.3 (Quantifier), 401.3 > 159.1 (Qualifier)

3-epi-25(OH)D3: 401.3 > 383.3 (Quantifier), 401.3 > 257.2 (Qualifier)

d6-25(OH)D3 (IS): 407.3 > 389.3

Note: The specific MRM transitions may need to be optimized based on the instrument used.

Data Analysis and Quantification
Calibration curves are constructed by plotting the peak area ratio of the analyte to the

internal standard against the concentration of the calibrators.

A linear regression model with a weighting factor of 1/x is typically used.

The concentration of 25(OH)D3 and 3-epi-25(OH)D3 in the pediatric samples is determined

from the calibration curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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